Cas no 1805234-36-9 (Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate)
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate
-
- Inchi: 1S/C12H11ClN2O4/c1-2-19-11(16)5-8-3-4-9(6-13)10(7-14)12(8)15(17)18/h3-4H,2,5-6H2,1H3
- InChI Key: FIIKHGNXDLLLCP-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(CC(=O)OCC)=C(C=1C#N)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 387
- XLogP3: 2
- Topological Polar Surface Area: 95.9
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011029-1g |
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate |
1805234-36-9 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate (CAS No. 1805234-36-9): A Comprehensive Overview
Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate (CAS No. 1805234-36-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, serves as a versatile intermediate in the development of various pharmacologically active agents. Its molecular structure, featuring a combination of chloromethyl, cyano, and nitro substituents on a phenylacetic acid backbone, makes it particularly valuable for constructing complex molecular architectures.
The Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate molecule exhibits a high degree of reactivity due to the presence of multiple functional groups. The chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, while the cyano group can undergo reduction or substitution reactions. These properties make it an excellent candidate for further functionalization in drug discovery processes. Additionally, the nitro group contributes to the compound's electronic characteristics, influencing its reactivity and potential biological activity.
In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate has been explored as a key intermediate in the synthesis of potential drug candidates. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in cancer cell proliferation. The chloromethyl group allows for the facile introduction of amine or thiol functionalities, enabling the formation of covalent bonds with target proteins or nucleic acids.
One of the most compelling aspects of Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate is its role in constructing heterocyclic scaffolds. Heterocyclic compounds are known for their broad spectrum of biological activities and are frequently found in natural products and pharmaceuticals. By incorporating this intermediate into synthetic pathways, chemists can easily access complex heterocycles with potential therapeutic benefits. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, demonstrating promising results in preclinical studies.
The synthesis of Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the nitration of a suitable aromatic precursor followed by functional group interconversions to introduce the cyano and chloromethyl groups. These synthetic strategies showcase the versatility of this intermediate and its potential for further chemical manipulation.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate. Molecular modeling studies have revealed insights into how different substituents affect the electronic distribution and reactivity of the molecule. These computational approaches are invaluable for guiding experimental design and optimizing synthetic routes.
In addition to its pharmaceutical applications, Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate has shown potential in material science research. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with specific properties. Such materials could find applications in coatings, adhesives, or even biodegradable polymers.
The safety profile of Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate is another critical aspect that warrants discussion. While this compound is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as wearing personal protective equipment (PPE) and working in a well-ventilated area are essential when handling this intermediate.
The future prospects for Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features and reactivity make it a valuable tool for chemists seeking to create innovative therapeutic agents.
1805234-36-9 (Ethyl 4-chloromethyl-3-cyano-2-nitrophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)